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Compound of Interest

Compound Name: 3-Aminophenylacetic acid

Cat. No.: B014233

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential, step-by-step procedures for the safe disposal of 3-
Aminophenylacetic acid, a compound utilized in various research applications. Adherence to
these guidelines is critical for maintaining a safe laboratory environment and complying with
regulatory standards.

Key Safety and Disposal Information

A summary of critical data for 3-Aminophenylacetic acid is presented below, offering a quick
reference for safety and disposal considerations.
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Parameter

Information

Source

Chemical Name

3-Aminophenylacetic acid

[1]

CAS Number

14338-36-4

[1](2]

Molecular Formula

CsHoNO2

[2]

Hazards

Causes skin irritation (H315),
Causes serious eye irritation
(H319), May cause respiratory
irritation (H335)

[1]

Personal Protective Equipment
(PPE)

Dust mask (type N95 or
equivalent), Eyeshields,

Gloves

Incompatible Materials

Strong oxidizing agents

[1]3]

Primary Disposal Method

Offer surplus and non-
recyclable solutions to a

licensed disposal company.

[1]

Alternative Disposal Method

Dissolve or mix the material
with a combustible solvent and
burn in a chemical incinerator
equipped with an afterburner

and scrubber.

[1]

Operational Disposal Plan: A Step-by-Step

Approach

The following protocol outlines the necessary steps for the safe and compliant disposal of 3-

Aminophenylacetic acid.

1. Waste ldentification and Segregation:

» All waste containing 3-Aminophenylacetic acid, including contaminated labware and

personal protective equipment (PPE), must be treated as hazardous waste.[4]
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Segregate this waste from other chemical waste streams to prevent unintended reactions.[5]
Do not mix with incompatible materials, particularly strong oxidizing agents.[1][3]

. Containerization and Labeling:

Use a dedicated, leak-proof, and clearly labeled hazardous waste container.[6] The container
should be compatible with the chemical.

The label must include the words "Hazardous Waste," the full chemical name "3-
Aminophenylacetic acid,” the quantity of waste, the date of generation, and the principal
investigator's name and contact information.[5] Do not use abbreviations or chemical
formulas.

. Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area.

The storage area should be away from general laboratory traffic and inaccessible to
unauthorized personnel.

. Disposal Procedure:
Never dispose of 3-Aminophenylacetic acid down the drain or in regular trash.[5][7]

The recommended disposal method is to engage a licensed professional waste disposal
service.[1]

An alternative method, if permitted and equipped, is incineration. This involves dissolving or
mixing the material with a combustible solvent and burning it in a chemical incinerator that
has an afterburner and scrubber to manage emissions.[1] This should only be performed by
trained personnel in a facility designed for such procedures.

. Spill Management:
In the event of a spill, immediately alert personnel in the area.

Wearing appropriate PPE, contain the spill using an inert absorbent material.
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o Carefully collect the absorbent material and the spilled substance and place it in the
designated hazardous waste container.[8]

o Clean the spill area thoroughly. All materials used for cleanup should be disposed of as
hazardous waste.[4][8]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 3-Aminophenylacetic acid.
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Caption: Disposal workflow for 3-Aminophenylacetic acid.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b014233?utm_src=pdf-body-img
https://www.benchchem.com/product/b014233?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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